3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(2-phenylethyl)propanamide

• IUPAC Name: 3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C19H20N2OS2/c1-14-21-19(16-8-5-13-23-16)17(24-14)9-10-18(22)20-12-11-15-6-3-2-4-7-15/h2-8,13H,9-12H2,1H3,(H,20,22)
• InChI Key: WAPRLPLFNFKQKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)CCC(=O)NCCC2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C19H20N2OS2
• Molecular Weight: 356.5 g/mol

Description

Thiophene is a five-membered heterocyclic compound containing four carbon atoms and a sulfur atom. Thiazole, on the other hand, is a similar heterocyclic compound, but it contains a nitrogen atom in addition to the sulfur atom. Both of these groups are found in many biologically active compounds.

Molecular Structure Analysis

Thiophene and thiazole rings are planar, and their aromaticity is characterized by the delocalization of π-electrons. The specific arrangement of these rings and other groups in your compound would determine its overall molecular structure.

Chemical Reactions Analysis

Thiophene and thiazole compounds can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and oxidation.

Scientific Research Applications

Anti-Inflammatory Activity

Thiophene derivatives have been investigated for their anti-inflammatory potential. .

Antifungal Properties

Thiophene-containing compounds have demonstrated antifungal activity. .

Antioxidant Effects

Thiophenes exhibit antioxidant properties, which are crucial for combating oxidative stress and preventing cellular damage. .

Anti-Cancer Applications

Thiophene-based molecules have shown promise as anti-cancer agents. .

Kinase Inhibition

Certain thiophene derivatives act as kinase inhibitors. .

Estrogen Receptor Modulation

Thiophenes may interact with estrogen receptors, affecting hormonal signaling. .

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various targets leading to their diverse biological activities . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution , which could be part of its interaction with its targets.

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities . For example, thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of this compound.

Result of Action

Thiazole derivatives have been found to have diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility properties of thiazole could influence its action in different environments .

Future Directions

The future research directions would depend on the specific activities and properties of your compound. Thiophene and thiazole derivatives are currently being investigated for their potential applications in medicinal chemistry, material science, and other fields.